Cas no 1065484-64-1 (2-(2-Bromo-pyridin-3-yloxy)-pyrazine)
2-(2-Bromo-pyridin-3-yloxy)-pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromo-pyridin-3-yloxy)-pyrazine
- 2-(2-bromopyridin-3-yl)oxypyrazine
- 2-((2-Bromopyridin-3-yl)oxy)pyrazine
- 1065484-64-1
- 2-[(2-Bromopyridin-3-yl)oxy]pyrazine
- DTXSID70671842
- DB-312490
- AKOS015941607
- 2-(2-BroMo-pyridin-3-yloxy)-pyrazine, 98+% C9H6BrN3O, MW: 252.07
-
- MDL: MFCD10698942
- Inchi: 1S/C9H6BrN3O/c10-9-7(2-1-3-13-9)14-8-6-11-4-5-12-8/h1-6H
- InChI Key: ATUXTIWJIQXWFF-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CN=1)OC1C=NC=CN=1
Computed Properties
- Exact Mass: 250.96942g/mol
- Monoisotopic Mass: 250.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- Density: 1.617
2-(2-Bromo-pyridin-3-yloxy)-pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 089526-500mg |
2-(2-Bromo-pyridin-3-yloxy)-pyrazine |
1065484-64-1 | 500mg |
£244.00 | 2022-03-01 | ||
| Chemenu | CM334453-1g |
2-((2-Bromopyridin-3-yl)oxy)pyrazine |
1065484-64-1 | 95%+ | 1g |
$497 | 2021-08-18 | |
| Chemenu | CM334453-1g |
2-((2-Bromopyridin-3-yl)oxy)pyrazine |
1065484-64-1 | 95%+ | 1g |
$541 | 2023-01-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1778886-500mg |
2-((2-Bromopyridin-3-yl)oxy)pyrazine |
1065484-64-1 | 97% | 500mg |
¥7699.00 | 2024-08-09 |
2-(2-Bromo-pyridin-3-yloxy)-pyrazine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(2-Bromo-pyridin-3-yloxy)-pyrazine
Recent Advances in the Study of 2-(2-Bromo-pyridin-3-yloxy)-pyrazine (CAS: 1065484-64-1) in Chemical Biology and Pharmaceutical Research
The compound 2-(2-Bromo-pyridin-3-yloxy)-pyrazine (CAS: 1065484-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a bromo-pyridine moiety linked to a pyrazine ring, has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.
One of the key areas of research involving 2-(2-Bromo-pyridin-3-yloxy)-pyrazine is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The bromo-pyridine and pyrazine moieties of this compound provide reactive sites for further functionalization, enabling the creation of diverse kinase inhibitors. Recent publications have highlighted its use in the development of selective inhibitors for kinases such as JAK2 and EGFR, which are important targets in oncology.
In addition to its role as a synthetic intermediate, 2-(2-Bromo-pyridin-3-yloxy)-pyrazine has been studied for its direct biological activity. Preliminary in vitro studies have demonstrated its potential as an anti-proliferative agent against certain cancer cell lines. Mechanistic studies suggest that the compound may interfere with key signaling pathways involved in cell growth and survival. However, further research is needed to fully elucidate its mode of action and optimize its pharmacological properties.
Recent advancements in synthetic chemistry have also improved the accessibility of 2-(2-Bromo-pyridin-3-yloxy)-pyrazine. Novel synthetic routes have been developed to enhance yield and purity, making it more feasible for large-scale production. These improvements are critical for its broader application in drug discovery and development. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the design of more potent derivatives.
Despite these promising developments, challenges remain in the clinical translation of 2-(2-Bromo-pyridin-3-yloxy)-pyrazine and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.
In conclusion, 2-(2-Bromo-pyridin-3-yloxy)-pyrazine (CAS: 1065484-64-1) represents a valuable tool in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential. Ongoing research aims to further explore its therapeutic applications and optimize its properties for clinical use. As the field progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics.
1065484-64-1 (2-(2-Bromo-pyridin-3-yloxy)-pyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)